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Cat. No.: B1671967

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract: 2-Oxoacetic acid, also known as glyoxylic acid, is a C2 a-keto acid of significant
interest in both biological and industrial chemistry. As a key metabolic intermediate in various
organisms, it plays a crucial role in pathways such as the glyoxylate cycle and human amino
acid metabolism. Its bifunctional nature, possessing both an aldehyde and a carboxylic acid
group, makes it a highly versatile C2 building block for organic synthesis. This guide provides a
comprehensive overview of the chemical and physical properties of 2-oxoacetic acid, its
diverse applications in the pharmaceutical, cosmetic, and agrochemical industries, and its
central role in key metabolic pathways. Detailed experimental protocols for its synthesis,
purification, and use in common synthetic and analytical procedures are also presented.

Chemical and Physical Properties

2-Oxoacetic acid (C2H20s) is the simplest a-keto acid. It is a colorless solid that is highly
soluble in water, where it exists predominantly as the geminal diol hydrate (dihydroxyacetic
acid).[1] This hydration is a key feature of its chemistry. The compound is typically supplied as
a 50% aqueous solution, which appears as a colorless to light yellow liquid.[1]

Structural and General Properties
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Property Value

Source(s)

IUPAC Name Oxoacetic acid

[1]

Glyoxylic acid, Glyoxalic acid,
Other Names ) )
Formylformic acid

[1]

CAS Number 298-12-4 (Anhydrous)

[1]

563-96-2 (Monohydrate)

Molecular Formula C2H20s3 [1]
Molecular Weight 74.04 g/mol (Anhydrous) [1]
92.05 g/mol (Monohydrate) [2]

Colorless solid
Appearance
(Anhydrous/Monohydrate)

[1]

Colorless to straw yellow liquid 1]
(50% ag. solution)

Physicochemical Data

Quantitative physicochemical data for 2-oxoacetic acid is summarized below. Note that values

can vary depending on the form (anhydrous vs. monohydrate) and experimental conditions.
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Property Value Conditions /| Notes  Source(s)
. . 49-52 °C
Melting Point
(Monohydrate)
80 °C (Anhydrous) [1]
Boiling Point 111 °C [1]
Density 1.33 g/mL at 20 °C
pKa 3.18 - 3.32 at 25 °C [1]

) Slightly soluble in
B Very soluble in water;
Solubility T ) ether and benzene; [1]
miscible with ethanol. i )
insoluble in esters.

Vapor Pressure 1.06 mmHg at 25 °C

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-oxoacetic acid.
In aqueous solutions (like D20 for NMR), it primarily exists as its hydrate.
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Assignment /

Spectroscopy Peak /| Shift ) Source(s)
Interpretation
Methine proton of the
diol hydrate
1H NMR ~5.06 ppm (s, 1H) ] [3]
[HC(OH)2COOH] in
D20 at pH 7.4.
Carboxyl carbon (-
13C NMR ~179.5 ppm COOH) in D20 at pH [3]
7.4.
Methine carbon of the
diol hydrate [-
~90.8 ppm ) [3]
CH(OH)2-] in D20 at
pH 7.4.
O-H stretch (broad,
FT-IR (cm™1) ~3300-2500 ] o [4][5]
carboxylic acid dimer).
C=0 stretch
~1742 (aldehyde carbonyl, [4]
gas-phase).
C=0 stretch
~1710 . [4]1[5]
(carboxylic acid).
~1208 C-O stretch. [4]

Biological Role and Metabolic Pathways

2-Oxoacetic acid is a central intermediate in the metabolism of a wide range of organisms.

The Glyoxylate Cycle

In plants, bacteria, protists, and fungi, the glyoxylate cycle serves as an anabolic pathway to

convert acetyl-CoA, derived from the breakdown of fatty acids, into carbohydrates.[6] This cycle

is crucial for these organisms as it bypasses the two decarboxylation steps of the tricarboxylic

acid (TCA) cycle, enabling a net synthesis of carbohydrates from fat.[6][7] The two key

enzymes unique to this pathway are isocitrate lyase and malate synthase.[7]
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Fig 1. The Glyoxylate Cycle Pathway.

Glyoxylate Metabolism in Humans

In humans, glyoxylate is a key metabolic intermediate whose concentration must be tightly
regulated. It is produced in mitochondria from the catabolism of hydroxyproline and in
peroxisomes from the oxidation of glycolate.[1][4] Its detoxification is critical, as its oxidation to
oxalate can lead to hyperoxaluria and the formation of calcium oxalate kidney stones.[8] The
liver is the primary site for glyoxylate metabolism, involving enzymes in multiple cellular
compartments.[9]

Peroxisomes: Alanine-glyoxylate aminotransferase (AGT) detoxifies glyoxylate by converting
it to glycine.[8]

Mitochondria: A mitochondrial AGT (AGT2) also converts glyoxylate to glycine.[4]

Cytosol/Mitochondria: Glyoxylate reductase/hydroxypyruvate reductase (GRHPR) reduces
glyoxylate to glycolate.[10]

Cytosol: Lactate dehydrogenase (LDH) can oxidize glyoxylate to the toxic end-product
oxalate.[4][8]
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Defects in the genes encoding AGT (Primary Hyperoxaluria Type 1), GRHPR (Type 2), or
HOGAL (Type 3) lead to an accumulation of glyoxylate and subsequent overproduction of
oxalate.[2][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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